Cas no 119812-51-0 (Phthalimide DBU salt)

• Product Name: Phthalimide DBU salt
• CAS No: 119812-51-0
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• MDL: MFCD00191683
• CID: 132293
• PubChem ID: 87575331
• Update Time: 2025-10-31

Phthalimide DBU salt Chemical and Physical Properties

Names and Identifiers

• PHTHALIMIDE DBU SALT
• Phthalimide 1,8-Diazabicyclo[5.4.0]undec-7-ene Salt
• DBU Phthalimide Salt
• Phthalimidesalt
• PHTHALIMID DBU SALT
• DBU Phthalimide Salt Phthalimide 1,8-Diazabicyclo[5.4.0]undec-7-ene Salt
• X7321
• MFCD00191683
• 2,3-dihydro-1H-isoindole-1,3-dione; 2H,3H,4H,6H,7H,8H,9H,10H-pyrimido[1,2-a]azepine
• phthalimidedbusalt
• AS-74550
• 2,3,4,6,7,8,9,10-Octahydro-1H-pyrimido[1,2-a]azepin-5-ium;3-oxoisoindol-1-olate
• AKOS037647711
• F16664
• CS-0198877
• isoindoline-1,3-dione compound with 2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine (1:1)
• isoindole-1,3-dione;2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine
• 119812-51-0
• Isoindoline-1,3-dione 2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepine salt
• BLFUSYFCQXDQCF-UHFFFAOYSA-N
• 2H,3H,4H,6H,7H,8H,9H,10H-pyrimido[1,2-a]azepine; phthalimide
• Phthalimide DBU salt

• MDL： MFCD00191683
• Inchi： 1S/C9H16N2.C8H5NO2/c1-2-5-9-10-6-4-8-11(9)7-3-1;10-7-5-3-1-2-4-6(5)8(11)9-7/h1-8H2;1-4H,(H,9,10,11)
• InChI Key： BLFUSYFCQXDQCF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1)=O.N12CCCN=C1CCCCC2

Computed Properties

• Exact Mass: 299.16300
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Colorless crystal
• Melting Point: 134-137 °C
• PSA: 61.77000
• LogP: 1.93710
• Solubility: Not determined

Phthalimide DBU salt Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-9-21

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on Phthalimide DBU salt

Comprehensive Overview of Phthalimide DBU Salt (CAS No. 119812-51-0): Properties, Applications, and Industry Insights

Phthalimide DBU salt (CAS No. 119812-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique reactivity and versatility. This salt, derived from the combination of phthalimide and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), serves as a key intermediate in synthetic chemistry, particularly in the development of N-H functionalization strategies and peptide coupling reactions. Its molecular structure, characterized by the presence of a cyclic imide and a strong base (DBU), enables it to participate in a wide range of transformations, making it invaluable for researchers exploring green chemistry and catalytic processes.

In recent years, the demand for Phthalimide DBU salt has surged, driven by its applications in drug discovery and material science. A growing trend in the pharmaceutical industry is the focus on sustainable synthesis, where compounds like CAS No. 119812-51-0 play a pivotal role due to their efficiency in reducing waste and improving yields. Searches for "DBU-based catalysts" and "phthalimide derivatives in medicine" have spiked, reflecting the compound's relevance in addressing modern challenges such as cost-effective manufacturing and environmentally friendly protocols.

The physicochemical properties of Phthalimide DBU salt further underscore its utility. It typically appears as a white to off-white crystalline powder with high solubility in polar solvents like DMF and acetonitrile, facilitating its use in homogeneous reaction systems. Researchers frequently inquire about "handling and stability of CAS 119812-51-0," highlighting the need for proper storage conditions (e.g., under inert atmosphere) to maintain its reactivity. Its thermal stability and compatibility with microwave-assisted synthesis have also made it a favorite for high-throughput screening in combinatorial chemistry.

Beyond pharmaceuticals, Phthalimide DBU salt finds niche applications in polymer modification and agrochemical formulation. Its ability to act as a proton sponge or mild base allows for precise control in polymerization reactions, a topic frequently explored in patents and industrial literature. The rise of "bio-based polymers" as a search keyword aligns with the compound's potential in developing biodegradable materials, a hotspot in sustainability-driven research.

From a commercial perspective, suppliers of CAS No. 119812-51-0 emphasize its high purity (>98%) and consistent batch-to-batch performance, addressing the stringent requirements of GMP-compliant production. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, a detail often queried by procurement specialists. The compound's pricing and availability are influenced by factors like raw material sourcing and scale-up feasibility, topics frequently discussed in chemical supply chain forums.

In conclusion, Phthalimide DBU salt (CAS No. 119812-51-0) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from enabling atom-efficient synthesis to contributing to next-generation materials—position it as a compound of enduring significance. As industries increasingly prioritize efficiency and sustainability, the scientific community's interest in this versatile reagent is poised to grow further.